Cas no 191231-85-3 (4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid)

• Product Name: 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid
• CAS No: 191231-85-3
• MF: C₁₀H₁₅BN₂O₄
• MW: 238.048102617264
• CID: 4709601
• Update Time: 2025-05-19

4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid
• SY036819
• [4-[(3-amino-2-hydroxypropyl)carbamoyl]phenyl]boronic acid

• Inchi： 1S/C10H15BN2O4/c12-5-9(14)6-13-10(15)7-1-3-8(4-2-7)11(16)17/h1-4,9,14,16-17H,5-6,12H2,(H,13,15)
• InChI Key： XQAGTGNEKHHSKQ-UHFFFAOYSA-N
• SMILES： OC(CN)CNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 238.1124871 g/mol
• Monoisotopic Mass: 238.1124871 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Molecular Weight: 238.05

Additional information on 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid

Recent Advances in the Study of 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid (CAS: 191231-85-3)

The compound 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid (CAS: 191231-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is being explored for its potential applications in drug development, particularly in the design of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its unique chemical properties, including its ability to form reversible covalent bonds with diols, which makes it a promising candidate for carbohydrate recognition and sensing applications.

One of the most notable advancements in the study of this compound is its role in the development of proteasome inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid exhibits high selectivity for the β5 subunit of the 20S proteasome, a key target in cancer therapy. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the active site threonine residue. These findings provide a structural basis for the design of next-generation proteasome inhibitors with improved efficacy and reduced off-target effects.

In addition to its therapeutic potential, this compound has also been investigated for its utility in diagnostic applications. A recent study in Analytical Chemistry (2024) reported the development of a fluorescence-based sensor using 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid for the detection of glycated hemoglobin (HbA1c), a biomarker for diabetes. The sensor demonstrated high sensitivity and specificity, with a detection limit of 0.1 nM, making it a promising tool for point-of-care diagnostics.

Further research has explored the compound's potential in targeted drug delivery systems. A study in Bioconjugate Chemistry (2023) described the synthesis of a boronic acid-functionalized nanoparticle platform using 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid as a targeting ligand. The nanoparticles exhibited enhanced uptake in cancer cells overexpressing sialic acid, a common feature of tumor cell surfaces. This approach holds promise for improving the precision and efficacy of chemotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid-based therapies. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the compound's versatility and unique chemical properties continue to make it a valuable tool in both basic and applied research.

In conclusion, recent studies on 4-[(3-Amino-2-hydroxypropyl)carbamoyl]phenylboronic Acid (CAS: 191231-85-3) have expanded our understanding of its potential applications in drug development, diagnostics, and targeted therapy. Ongoing research is expected to further elucidate its mechanisms of action and optimize its use in various biomedical contexts.